[4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone

• IUPAC Name: [4-(2,3-dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone
• InChI: InChI=1S/C17H20N2O2/c1-13-4-3-5-16(14(13)2)18-7-9-19(10-8-18)17(20)15-6-11-21-12-15/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: OCOMAZCXXCNJQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=COC=C3)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

[4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone, also known as DFPM, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of piperazine derivatives, which have been studied extensively for their potential therapeutic applications.

Scientific Research Applications

[4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone has been used in various scientific research applications due to its unique properties. One of the most significant applications of [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone is in the field of neuroscience, where it has been used as a tool to study the role of serotonin receptors in the brain. [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone has been shown to selectively activate the 5-HT1A receptor subtype, which has been implicated in the regulation of mood, anxiety, and stress.

Mechanism of Action

[4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone acts as a selective agonist for the 5-HT1A receptor subtype, which is a G protein-coupled receptor that is widely distributed throughout the brain. Activation of the 5-HT1A receptor has been shown to produce anxiolytic, antidepressant, and antipsychotic effects. [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone has been shown to produce these effects in animal models, suggesting that it may have therapeutic potential for the treatment of mood and anxiety disorders.
Biochemical and Physiological Effects
[4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone has been shown to produce a range of biochemical and physiological effects in animal models. These effects include the activation of the 5-HT1A receptor, which leads to the release of neurotransmitters such as dopamine and serotonin. [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone in lab experiments is its selectivity for the 5-HT1A receptor subtype. This allows researchers to study the role of this receptor in various physiological and pathological conditions. However, one of the limitations of using [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone is its relatively low potency, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone and its potential therapeutic applications. One direction is to investigate the effects of [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone on other serotonin receptor subtypes, such as the 5-HT2A receptor, which has been implicated in the regulation of cognition and perception. Another direction is to study the effects of [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone in animal models of psychiatric disorders, such as depression and anxiety. Finally, there is a need to develop more potent analogs of [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone that may have greater therapeutic potential.
Conclusion
In conclusion, [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone is a unique compound that has been widely used in scientific research due to its selectivity for the 5-HT1A receptor subtype. [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone has been shown to produce a range of biochemical and physiological effects and may have potential therapeutic applications for the treatment of mood and anxiety disorders. Further research is needed to fully understand the mechanisms of action of [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone and its potential therapeutic applications.

Synthesis Methods

The synthesis of [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone involves the reaction of 2,3-dimethylphenylpiperazine with furan-3-carboxaldehyde in the presence of a suitable catalyst. The reaction is carried out in a solvent such as ethanol or methanol under reflux conditions. The resulting product is then purified using column chromatography to obtain pure [4-(2,3-Dimethylphenyl)piperazin-1-yl]-(furan-3-yl)methanone.